Cas no 3707-27-5 (3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-)

• Product name: 3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-
• CAS No: 3707-27-5
• MF: C₁₂H₁₂N₃OCl
• MW: 249.696
• CID: 2824433
• PubChem ID: 9280862

3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3707-27-5
• DTXSID80429412
• 4-Chloro-5-(ethylamino)-2-phenylpyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-

• Inchi： InChI=1S/C12H12ClN3O/c1-2-14-10-8-15-16(12(17)11(10)13)9-6-4-3-5-7-9/h3-8,14H,2H2,1H3
• InChI Key： LWHGOMAVGFRIIC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 249.0668897Da
• Monoisotopic Mass: 249.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.7Ų